N-[4-(2-ethoxyethoxy)phenyl]benzamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-[4-(2-ethoxyethoxy)phenyl]benzamide
• InChI: InChI=1S/C17H19NO3/c1-2-20-12-13-21-16-10-8-15(9-11-16)18-17(19)14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H,18,19)
• InChI Key: IDBSAZYKOMGNLH-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2

Description

N-[4-(2-ethoxyethoxy)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also commonly known as NEPPB, and it is a potent and selective blocker of the calcium-activated chloride channels (CaCCs).

Mechanism of Action

NEPPB acts as a potent and selective blocker of N-[4-(2-ethoxyethoxy)phenyl]benzamide. N-[4-(2-ethoxyethoxy)phenyl]benzamide are ion channels that are involved in the regulation of various physiological processes such as neuronal excitability, smooth muscle contraction, and fluid secretion. NEPPB blocks the activity of N-[4-(2-ethoxyethoxy)phenyl]benzamide by binding to a specific site on the channel and preventing the flow of chloride ions.
Biochemical and Physiological Effects:
NEPPB has been shown to have various biochemical and physiological effects. It has been found to inhibit the secretion of mucus in the airways of patients with cystic fibrosis. NEPPB has also been shown to reduce the contraction of smooth muscle cells in the airways, which can improve airflow in patients with asthma.

Advantages and Limitations for Lab Experiments

NEPPB has several advantages for use in lab experiments. It is a potent and selective blocker of N-[4-(2-ethoxyethoxy)phenyl]benzamide, which makes it a valuable tool for studying the role of N-[4-(2-ethoxyethoxy)phenyl]benzamide in various physiological processes. However, NEPPB has some limitations as well. It has a relatively short half-life, which can make it difficult to use in long-term experiments. Additionally, NEPPB can have off-target effects on other ion channels, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on NEPPB. One potential area of research is the development of more potent and selective blockers of N-[4-(2-ethoxyethoxy)phenyl]benzamide. Another area of research is the investigation of the role of N-[4-(2-ethoxyethoxy)phenyl]benzamide in other physiological processes, such as the regulation of blood pressure and the immune response. Additionally, the potential therapeutic applications of NEPPB in other diseases, such as inflammatory bowel disease and chronic obstructive pulmonary disease, warrant further investigation.

Synthesis Methods

The synthesis of NEPPB involves the reaction of 4-(2-ethoxyethoxy)aniline with benzoyl chloride in the presence of a base. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

NEPPB has been extensively studied for its potential applications in the treatment of various diseases. It has been shown to be effective in the treatment of cystic fibrosis, a genetic disorder that affects the lungs and digestive system. NEPPB has been found to improve the function of the airways in patients with cystic fibrosis by inhibiting the activity of N-[4-(2-ethoxyethoxy)phenyl]benzamide.